Cas no 160742-91-6 (D-Valine, N-(ethoxycarbonyl)-)
D-Valine, N-(ethoxycarbonyl)- structure
Product Name:D-Valine, N-(ethoxycarbonyl)-
CAS No:160742-91-6
MF:C8H15NO4
MW:189.209002733231
CID:1340099
Update Time:2024-08-17
D-Valine, N-(ethoxycarbonyl)- Chemical and Physical Properties
Names and Identifiers
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- D-Valine, N-(ethoxycarbonyl)-
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- Inchi: 1S/C8H15NO4/c1-4-13-8(12)9-6(5(2)3)7(10)11/h5-6H,4H2,1-3H3,(H,9,12)(H,10,11)/t6-/m1/s1
- InChI Key: ZAVWSNSSAROCIB-ZCFIWIBFSA-N
- SMILES: C(O)(=O)[C@@H](C(C)C)NC(OCC)=O
Computed Properties
- Exact Mass: 189.10015
Experimental Properties
- Density: 1.124±0.06 g/cm3(Predicted)
- Boiling Point: 328.4±25.0 °C(Predicted)
- PSA: 75.63
- pka: 3.70±0.10(Predicted)
D-Valine, N-(ethoxycarbonyl)- Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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